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Compound of Interest

Compound Name: Benzyl 5-hydroxypentanoate

Cat. No.: B121578

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of Benzyl 5-hydroxypentanoate (CAS 134848-96-7). The following procedural
guidance is designed to ensure the safe execution of laboratory operations and to build a
foundation of trust in our commitment to laboratory safety beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)

Benzyl 5-hydroxypentanoate is classified with the following hazard statements: H302
(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and
H335 (May cause respiratory irritation)[1]. Therefore, stringent adherence to PPE protocols is
mandatory.

Minimum PPE Requirements:
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PPE Component

Specification

Rationale

Hand Protection

Nitrile or Neoprene gloves.
Double gloving is

recommended.

To prevent skin contact and
irritation.[2][3] Change gloves
immediately if contaminated,

torn, or punctured.

Eye Protection

Chemical splash goggles that
meet ANSI Z87.1 standards.

To protect against splashes
that can cause serious eye

irritation.

Skin and Body Protection

Along-sleeved laboratory coat,
buttoned completely. Consider
a chemically resistant apron for

large quantities.

To protect skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.

To avoid inhalation of vapors
which may cause respiratory

irritation.

Note: For situations with a high risk of splashing, a face shield worn over safety goggles is

required.[2]

Safe Handling and Operational Protocol

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

working environment.

Step-by-Step Handling Procedure:

e Preparation:

o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o Assemble all necessary equipment and reagents before handling the compound.

o Verify the location and accessibility of the nearest safety shower and eyewash station.

« Handling:
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Don the required PPE as specified in the table above.

[e]

Handle Benzyl 5-hydroxypentanoate within a chemical fume hood to minimize inhalation

o

exposure.

o

Avoid direct contact with skin, eyes, and clothing.

Use compatible labware (e.g., glass, polyethylene) to prevent reactions.

[¢]

e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

o The compound should be stored under an inert atmosphere in a freezer at temperatures
below -20°C.[1]

Disposal Plan

Proper disposal of Benzyl 5-hydroxypentanoate and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
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Waste Stream Disposal Procedure

Dispose of as hazardous chemical waste in a

designated, properly labeled waste container.
Unused Product o ) )

Do not mix with other incompatible waste

streams.

Rinse glassware three times with a suitable
solvent (e.g., ethanol or acetone). The first rinse
] must be collected and disposed of as hazardous
Contaminated Labware ) )
waste.[5] Subsequent rinses may be disposed
of as regular solvent waste, depending on local

regulations.

Dispose of used gloves and other contaminated
Contaminated PPE disposable PPE in a designated hazardous

waste container.

Thoroughly rinse the container with a suitable

solvent. The first rinse is considered hazardous
Empty Containers waste.[5] After rinsing, the container can be

disposed of according to institutional guidelines

for decontaminated containers.

Note: Never dispose of Benzyl 5-hydroxypentanoate down the drain or in the regular trash.[5]

[6]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling Benzyl 5-
hydroxypentanoate, from preparation to disposal.

Caption: Workflow for Safe Handling of Benzyl 5-hydroxypentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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